Cas no 1693622-58-0 (tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate
• CAS No: 1693622-58-0
• MF: C₁₇H₃₂BrNO₄
• MW: 394.344285011292
• CID: 5783026
• PubChem ID: 106449115
• Update Time: 2025-06-07

tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-[2-(2-methylpropoxy)ethoxy]piperidine-1-carboxylate
• EN300-1135776
• 1693622-58-0
• tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate

• Inchi： 1S/C17H32BrNO4/c1-14(2)12-21-10-11-22-17(13-18)6-8-19(9-7-17)15(20)23-16(3,4)5/h14H,6-13H2,1-5H3
• InChI Key： DRVRMAPZABNKBH-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OCCOCC(C)C

Computed Properties

• Exact Mass: 393.15147g/mol
• Monoisotopic Mass: 393.15147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate

Introduction to tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate (CAS No. 1693622-58-0)

Tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate (CAS No. 1693622-58-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a bromomethyl moiety, and a piperidine ring functionalized with an ethoxy group substituted by a 2-methylpropoxy group. These structural elements contribute to its potential utility in various biochemical and pharmacological applications.

The synthesis of tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate typically involves multi-step reactions, including the formation of the piperidine ring, the introduction of the bromomethyl group, and the substitution with the ethoxy and 2-methylpropoxy moieties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research purposes.

In terms of its chemical properties, tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate exhibits high stability under a wide range of conditions. The tert-butyl group provides steric protection, enhancing the compound's resistance to degradation. The bromomethyl moiety is a versatile functional group that can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. The ethoxy and 2-methylpropoxy substituents contribute to the compound's solubility and lipophilicity, which are crucial factors in its biological activity and pharmacokinetic properties.

The biological activity of tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various targets, including enzymes, receptors, and ion channels. For instance, it has been reported to act as a selective inhibitor of certain protein kinases, which are key regulators of cellular signaling pathways involved in diseases such as cancer and neurodegenerative disorders. Additionally, the compound has demonstrated anti-inflammatory properties by modulating the activity of inflammatory cytokines and chemokines.

In the context of drug discovery and development, tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate holds significant promise as a lead compound for the design of novel therapeutic agents. Its unique structural features provide a foundation for structure-activity relationship (SAR) studies, allowing researchers to optimize its potency and selectivity through systematic modifications. Moreover, the compound's favorable pharmacokinetic profile makes it an attractive candidate for further preclinical and clinical evaluation.

Recent studies have also explored the potential applications of tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate in combination therapy approaches. For example, it has been shown to enhance the efficacy of existing drugs by synergistically targeting multiple pathways involved in disease progression. This synergistic effect can lead to improved therapeutic outcomes with reduced side effects, making it a valuable addition to the arsenal of available treatments.

The safety profile of tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate is another important aspect that has been investigated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, tert-butyl 4-(bromomethyl)-4-2-(2-methylpropoxy)ethoxypiperidine-1-carboxylate (CAS No. 1693622-58-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, biological activity, and favorable pharmacokinetic properties make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, contributing to advancements in drug discovery and treatment strategies for various diseases.